Cas no 2098009-03-9 (1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2098009-03-9
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5727322
• PubChem ID: 121214651
• Update Time: 2025-05-23

1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• AKOS026725219
• 2098009-03-9
• F2198-6960
• 1-ethyl-3-phenyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• Pyrano[4,3-c]pyrazole, 1-ethyl-1,4,6,7-tetrahydro-3-phenyl-
• 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C14H16N2O/c1-2-16-13-8-9-17-10-12(13)14(15-16)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： ILTTZQWQPNSGSW-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C(C3C=CC=CC=3)=NN2CC)C1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 410.1±45.0 °C(Predicted)
• pka: 1.90±0.20(Predicted)

Additional information on 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Introduction to 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2098009-03-9)

1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole, identified by its Chemical Abstracts Service (CAS) number 2098009-03-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyrano[4,3-c]pyrazole scaffold, a moiety known for its broad biological activity and potential therapeutic applications. The presence of both ethyl and phenyl substituents in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery.

The molecular framework of 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole consists of a fused ring system comprising a tetrahydropyranone core linked to a pyrazole ring. This particular arrangement facilitates diverse interactions with biological targets, including enzymes and receptors. The phenyl group at the 3-position introduces hydrophobicity and potential π-stacking interactions, while the ethyl group at the 1-position influences the compound's solubility and metabolic stability. Such structural features are often exploited in the design of molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, tetrahydropyrano[4,3-c]pyrazole derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. For instance, studies have demonstrated that compounds within this scaffold can exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole molecule has been explored in vitro for its potential to interact with these targets, suggesting its utility in developing next-generation therapeutic agents.

One of the most compelling aspects of 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions that involve cyclization and functional group transformations. Researchers have reported efficient synthetic routes that highlight the versatility of this scaffold in medicinal chemistry. The ability to modify its structure further allows for the creation of libraries of derivatives with tailored biological activities. This flexibility makes it an attractive platform for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The pharmacological evaluation of 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole has revealed intriguing properties that warrant deeper investigation. Preclinical studies have shown that this compound exhibits moderate affinity for certain protein targets implicated in neurological disorders. The tetrahydropyrano[4,3-c]pyrazole core is particularly noteworthy for its ability to penetrate the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) conditions. Additionally, preliminary toxicity studies indicate that the compound demonstrates acceptable safety margins at relevant doses.

Advances in computational chemistry have further accelerated the exploration of 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole's pharmacological potential. Molecular docking simulations have been employed to predict binding interactions between this molecule and various biological targets. These simulations have provided insights into how structural modifications might enhance binding affinity and selectivity. For example, optimizing the substitution pattern on the pyrazole ring could improve interactions with specific enzymes or receptors while minimizing off-target effects.

The integration of machine learning techniques into drug discovery has also played a pivotal role in studying 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole. Predictive models have been developed to assess pharmacokinetic properties such as solubility and metabolic stability based on molecular descriptors derived from its structure. These models have helped guide optimization efforts toward improving drug-like characteristics without extensive experimental testing.

Recent publications highlight collaborative efforts between academic institutions and pharmaceutical companies to investigate 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole as a lead compound for novel therapeutics. One notable study demonstrated its efficacy in reducing inflammation-related biomarkers in animal models of autoimmune diseases. Another investigation explored its antitumor potential by evaluating its effects on cancer cell proliferation and apoptosis. These findings underscore the compound's promise as a starting point for developing treatments targeting inflammatory and oncological conditions.

The synthesis and characterization of analogs derived from 1-Ethyl-3-phenyl-1,4-hydropyranopryazol [2098009 -03 -9] continue to be an active area of research. By systematically varying substituents such as halogens or alkoxides on the pyranone ring system while maintaining core structural integrity; researchers aim to uncover novel bioactivities or enhance existing ones through structure-based design principles